N-(4-chlorophenyl)-6,7-dimethoxy-1-((4-nitrophenoxy)methyl)-3,4-dihydroisoquinoline-2(1H)-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-6,7-dimethoxy-1-[(4-nitrophenoxy)methyl]-3,4-dihydro-1H-isoquinoline-2-carboxamide
• InChI: InChI=1S/C25H24ClN3O6/c1-33-23-13-16-11-12-28(25(30)27-18-5-3-17(26)4-6-18)22(21(16)14-24(23)34-2)15-35-20-9-7-19(8-10-20)29(31)32/h3-10,13-14,22H,11-12,15H2,1-2H3,(H,27,30)
• InChI Key: JJNZRAMFTQMXGG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(N(CCC2=C1)C(=O)NC3=CC=C(C=C3)Cl)COC4=CC=C(C=C4)[N+](=O)[O-])OC
• Molecular Formula: C25H24ClN3O6
• Molecular Weight: 497.9 g/mol
• CAS No.: 449766-16-9

Description

N-(4-chlorophenyl)-6,7-dimethoxy-1-((4-nitrophenoxy)methyl)-3,4-dihydroisoquinoline-2(1H)-carboxamide is a useful research compound. Its molecular formula is C25H24ClN3O6 and its molecular weight is 497.93. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Derivatives

• Novel derivatives of 6,7-dimethoxy-4-spirocyclo-pentanetetrahydroisoquinoline, a structurally related compound, have been synthesized, showcasing the versatility of these types of molecules in chemical synthesis (Aghekyan et al., 2009).

Conversion Techniques in Synthesis

• Advanced methods for converting carboxylic acids to carboxamides, relevant to the synthesis of tetrahydroisoquinoline alkaloid structures, have been developed, indicating the potential for producing complex molecular structures related to this compound (Nery et al., 2003).

Antimicrobial Applications

• Certain N-substituted tetrahydroisoquinolines have demonstrated significant in vitro antibacterial and antifungal activities, suggesting potential use in antimicrobial therapies (Desai et al., 2011).

Electrochemical Studies

• Electrochemical oxidation studies of related compounds, such as 4-(3,4-dimethoxybenzyl)-6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline, could provide insights into the electrochemical properties of N-(4-chlorophenyl)-6,7-dimethoxy-1-((4-nitrophenoxy)methyl)-3,4-dihydroisoquinoline-2(1H)-carboxamide (Carmody et al., 1980).

Analgesic and Anti-Inflammatory Activities

• Related dihydroisoquinolin-1(2H)-ylidene-acetamide hydrochlorides show analgesic and anti-inflammatory properties, which may be relevant for studying similar effects in this compound (Yusov et al., 2019).

Antihypoxic Effects

• Certain N-R-amides related to this compound have shown high antihypoxic effects, indicating potential for research in conditions related to oxygen deprivation (Ukrainets et al., 2014).

Local Anesthetic Activity

• Isoquinoline derivatives have demonstrated significant local anesthetic activity, which could be a relevant area of study for this compound (Azamatov et al., 2023).